Cas no 6899-73-6 (Spiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylicacid, 1,2,5',5'a,7',8',10',10'a-octahydro-1'-methyl-2-oxo-, methyl ester,(1'R,3S,4'aS,5'aS,10'aR)-)
6899-73-6 structure
Product Name:Spiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylicacid, 1,2,5',5'a,7',8',10',10'a-octahydro-1'-methyl-2-oxo-, methyl ester,(1'R,3S,4'aS,5'aS,10'aR)-
CAS No:6899-73-6
MF:C21H24N2O4
MW:368.426265716553
CID:512695
PubChem ID:188999
Update Time:2025-04-19
Spiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylicacid, 1,2,5',5'a,7',8',10',10'a-octahydro-1'-methyl-2-oxo-, methyl ester,(1'R,3S,4'aS,5'aS,10'aR)- Chemical and Physical Properties
Names and Identifiers
-
- Spiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylicacid, 1,2,5',5'a,7',8',10',10'a-octahydro-1'-methyl-2-oxo-, methyl ester,(1'R,3S,4'aS,5'aS,10'aR)-
- Spiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylicacid, 1,2,5',5'a,7',8',10',10'a-octahydro-1'-methyl-2-ox
- Uncarine A
- Isoformosanine
- UNII-N27X6B2Q57
- 7-ISOFORMOSANINE
- DTXSID701100064
- CHEMBL2355088
- UNCARIN A
- 6899-73-6
- Q27155146
- Methyl (1'R,3S,4'aS,5'aS,10'aR)-1,2,5',5'a,7',8',10',10'a-octahydro-1'-methyl-2-oxospiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylate
- FORMOSANAN-16-CARBOXYLIC ACID, 19-METHYL-2-OXO-, METHYL ESTER, (7.ALPHA.,19.BETA.)-
- CHEBI:81201
- SMR000470796
- AKOS040762463
- HMS2270J14
- (7alpha,19beta)-19-Methyl-2-oxoformosanan-16-carboxylic acid, methyl ester
- C17593
- methyl (1R,4aS,5aS,6S,10aR)-1-methyl-2'-oxospiro[1,4a,5,5a,7,8,10,10a-octahydropyrano[3,4-f]indolizine-6,3'-1H-indole]-4-carboxylate
- SPIRO(3H-INDOLE-3,6'(4'AH)-(1H)PYRANO(3,4-F)INDOLIZINE)-4'-CARBOXYLIC ACID, 1,2,5',5'A,7',8',10',10'A-OCTAHYDRO-1'-METHYL-2-OXO-, METHYL ESTER, (1'R,3S,4'AS,5'AS,10'AR)-
- MLS000728614
- N27X6B2Q57
- CS-0158872
- Methyl (1a(2)R,3S,4a(2)aS,5a(2)aS,10a(2)aR)-1,2,5a(2),5a(2)a,7a(2),8a(2),10a(2),10a(2)a-octahydro-1a(2)-methyl-2-oxospiro[3H-indole-3,6a(2)(4a(2)aH)-[1H]pyrano[3,4-f]indolizine]-4a(2)-carboxylate
- HY-N9163
-
- Inchi: 1S/C21H24N2O4/c1-12-14-10-23-8-7-21(16-5-3-4-6-17(16)22-20(21)25)18(23)9-13(14)15(11-27-12)19(24)26-2/h3-6,11-14,18H,7-10H2,1-2H3,(H,22,25)/t12-,13+,14-,18+,21+/m1/s1
- InChI Key: JMIAZDVHNCCPDM-DQDWJNSRSA-N
- SMILES: O1C=C(C(=O)OC)[C@@H]2[C@@H]([C@H]1C)CN1CC[C@@]3(C(NC4C=CC=CC3=4)=O)[C@@H]1C2
Computed Properties
- Exact Mass: 368.17360725g/mol
- Monoisotopic Mass: 368.17360725g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 2
- Complexity: 692
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 67.9Ų
Experimental Properties
- Color/Form: Powder
Spiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylicacid, 1,2,5',5'a,7',8',10',10'a-octahydro-1'-methyl-2-oxo-, methyl ester,(1'R,3S,4'aS,5'aS,10'aR)- Security Information
- Storage Condition:Store at room temperature, 2-8 ℃ is better
Spiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylicacid, 1,2,5',5'a,7',8',10',10'a-octahydro-1'-methyl-2-oxo-, methyl ester,(1'R,3S,4'aS,5'aS,10'aR)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN5200-1 mg |
Uncarine A |
6899-73-6 | 1mg |
¥2835.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | U40980-5 mg |
Spiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylicacid, 1,2,5',5'a,7',8',10',10'a-octahydro-1'-methyl-2-oxo-, methyl ester,(1'R,3S,4'aS,5'aS,10'aR)- |
6899-73-6 | 5mg |
¥5600.0 | 2021-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | U40980-5mg |
Spiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylicacid, 1,2,5',5'a,7',8',10',10'a-octahydro-1'-methyl-2-oxo-, methyl ester,(1'R,3S,4'aS,5'aS,10'aR)- |
6899-73-6 | ,97.0% | 5mg |
¥5600.0 | 2023-09-06 | |
| TargetMol Chemicals | TN5200-5 mg |
Uncarine A |
6899-73-6 | 98% | 5mg |
¥ 3,940 | 2023-07-10 | |
| TargetMol Chemicals | TN5200-1 mL * 10 mM (in DMSO) |
Uncarine A |
6899-73-6 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4040 | 2023-09-15 | |
| TargetMol Chemicals | TN5200-5mg |
Uncarine A |
6899-73-6 | 5mg |
¥ 3940 | 2024-07-19 | ||
| TargetMol Chemicals | TN5200-1 ml * 10 mm |
Uncarine A |
6899-73-6 | 1 ml * 10 mm |
¥ 4040 | 2024-07-19 |
Spiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylicacid, 1,2,5',5'a,7',8',10',10'a-octahydro-1'-methyl-2-oxo-, methyl ester,(1'R,3S,4'aS,5'aS,10'aR)- Related Literature
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A. F. Beecham,N. K. Hart,S. R. Johns,J. A. Lamberton Chem. Commun. (London) 1967 535
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2. Alkaloids of Uncaria pteropoda. Isolation and structures of pteropodine and isopteropodineK. C. Chan,F. Morsingh,G. B. Yeoh J. Chem. Soc. C 1966 2245
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3. X-Ray crystallographic determination of the structure of stemonamine, a new alkaloid from Stemona japonica miq.: isolation of isostemonamineHisao Iizuka,Hiroshi Irie,Norio Masaki,Kenji Osaki,Shojiro Uyeo J. Chem. Soc. Chem. Commun. 1973 125
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T. G. Halsall,P. B. D. de la Mare,D. P. Craig,C. A. Bunton,G. H. Williams,A. G. Davies,G. H. Whitham,W. D. Ollis,J. Elks,K. Schofield,T. Swain,J. E. Saxton,W. G. Overend,D. M. Brown Annu. Rep. Prog. Chem. 1958 55 168
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J. E. Saxton Nat. Prod. Rep. 1995 12 385
6899-73-6 (Spiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylicacid, 1,2,5',5'a,7',8',10',10'a-octahydro-1'-methyl-2-oxo-, methyl ester,(1'R,3S,4'aS,5'aS,10'aR)-) Related Products
- 6877-32-3(Corynoxine)
- 3489-06-3(Spiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]- indolizine]-4'-carboxylic acid,1,2,5',5'a,7',8',10',10'a-octahydro-6- methoxy-1'-methyl-2-oxo-,methyl ester,(1'S,3S,4'aS,5'aR,10'aS)-)
- 53851-13-1(Caboxine A)
- 509-80-8(Mitraphylline)
- 6859-01-4(Isorhynchophylline)
- 5171-37-9(Isopteropodine)
- 144525-05-3(Spiro[3H-indole-3,1'(5'H)-indolizine]-7'-aceticacid, 6'-ethyl-1,2,2',3',6',7',8',8'a-octahydro-a-(methoxymethylene)-2-oxo-, (aE,1'S,6'R,7'S,8'aS)-)
- 4963-01-3(isomitraphylline)
- 5629-60-7(Uncarine c)
- 76-66-4(Rhynchophylline)
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